Cas no 1806285-39-1 (7-(Aminomethyl)-2-(methylthio)benzo[d]oxazole)

• Product Name: 7-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
• CAS No: 1806285-39-1
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 4818401
• Update Time: 2025-05-24

7-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(Aminomethyl)-2-(methylthio)benzo[d]oxazole

• Inchi： 1S/C9H10N2OS/c1-13-9-11-7-4-2-3-6(5-10)8(7)12-9/h2-4H,5,10H2,1H3
• InChI Key： HTQTXZYVCBKIGA-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2=CC=CC(CN)=C2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.5
• Topological Polar Surface Area: 77.4

Additional information on 7-(Aminomethyl)-2-(methylthio)benzo[d]oxazole

Professional Introduction to Compound with CAS No. 1806285-39-1 and Product Name: 7-(Aminomethyl)-2-(methylthio)benzo[d]oxazole

The compound with the CAS number 1806285-39-1 and the product name 7-(Aminomethyl)-2-(methylthio)benzo[d]oxazole represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a benzo[d]oxazole core, has garnered considerable attention due to its unique structural and functional properties. The presence of both an aminomethyl group and a methylthio substituent endows this molecule with distinct chemical reactivity and potential biological activity, making it a valuable candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of benzo[d]oxazole derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 7-(Aminomethyl)-2-(methylthio)benzo[d]oxazole molecule, in particular, has been explored for its potential in modulating various biological pathways. Its dual functionality allows for interactions with multiple targets, which is often a key factor in the design of effective drugs.

The aminomethyl group in the structure of this compound is particularly noteworthy. This moiety can participate in hydrogen bonding, making it an excellent candidate for binding to biological targets that rely on such interactions. Additionally, the methylthio substituent introduces sulfur into the molecule, which can enhance its solubility and bioavailability. These features make 7-(Aminomethyl)-2-(methylthio)benzo[d]oxazole a promising scaffold for drug discovery.

In the context of current research, there has been growing interest in the development of small molecules that can interact with specific enzymes or receptors involved in disease pathways. The benzo[d]oxazole core is known to be a versatile pharmacophore, capable of binding to various biological targets. The unique combination of an aminomethyl group and a methylthio substituent in 7-(Aminomethyl)-2-(methylthio)benzo[d]oxazole suggests that it may have applications in treating conditions such as cancer, inflammation, and infectious diseases.

One of the most exciting aspects of this compound is its potential as a lead molecule for further drug development. Researchers have been exploring ways to optimize its activity by modifying its structure or combining it with other compounds. The aminomethyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific needs. Similarly, the methylthio substituent can be modified to enhance its interaction with biological targets.

The synthesis of 7-(Aminomethyl)-2-(methylthio)benzo[d]oxazole has also been a subject of interest. The synthesis involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent advances in synthetic chemistry have made it possible to produce this compound more efficiently than ever before. These improvements have opened up new possibilities for exploring its biological activity and potential therapeutic applications.

From a pharmacological perspective, the compound's dual functionality makes it an attractive candidate for drug development. The aminomethyl group can interact with proteins or nucleic acids, while the methylthio substituent can influence its solubility and metabolic stability. This combination allows for multiple points of interaction with biological systems, which is often crucial for achieving high efficacy.

Furthermore, the benzo[d]oxazole core itself is known to be biologically active and has been used in various drug candidates. Its structural framework provides stability while allowing for modifications that can enhance its activity. The presence of both an aminomethyl group and a methylthio substituent suggests that this compound may have unique interactions with biological targets that other benzo[d]oxazole derivatives do not exhibit.

In conclusion, the compound with CAS number 1806285-39-1, named 7-(Aminomethyl)-2-(methylthio)benzo[d]oxazole, represents a significant advancement in chemical and pharmaceutical research. Its unique structure and functional properties make it a valuable candidate for further investigation in drug discovery. The presence of both an aminomethyl group and a methylthio substituent endows this molecule with distinct chemical reactivity and potential biological activity. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.